Fabp-IN-1
|
Fmoc-Tyr(POMe)-OH
|
Forrestiacids J
|
Ferroptosis inducer-1
|
Fam-ova (257-264)
|
Fluvastatin (sodium monohydrate)
|
Ferroportin-IN-1
|
Fmoc-d-his(trt)-opfp
|
Ferroptosis-IN-3
|
Ferrocene, [(R)-(4-methylphenyl)sulfinyl]-
|
Fostamatinib-d9
|
Flurbiprofen-13C,d3
|
Ferrocene, bromo-
|
Fexofenadine-d10
|
Folex Pfs
|
Ferrocene, 1,1'-dicarboxy-
|
FITC-hyodeoxycholic acid
|
Fmoc-N-amido-PEG5-azide
|
Furaltadone (+)-tartrate salt
|
Furo[3,2-c]oxepin-4(2H)-one, 6-ethyl-3,6,7,8-tetrahydro-2,2-diphenyl-
|
Fmoc-2-methoxy-4-(trifluoromethyl)-L-homophenylalanine
|
FAK/aurora kinase-IN-1
|
Fluorosulfuric acid, 2-methoxyphenyl ester
|
FKBP51-Hsp90-IN-2
|
Fluo-3FF (pentapotassium)
|
Fak-IN-11
|
Factor B-IN-2
|
Fmoc-N-Me-Homocys(Trt)-OH
|
Flt3/chk1-IN-2
|
Furanyl UF-17 (hydrochloride)
|
Flavoxate-d5
|
Fenpropimorph carboxylic acid
|
Felbamate-d5
|
Fluorescent red 631 reactive
|
Fmoc-L-Lys(N3-Gly)-OH
|
Folate-PEG3-C2-acid
|
Fsdd3I
|
Fmoc-Trp-Trp-OH
|
Fencamine-d3
|
FPR1 antagonist 2
|
Fostamatinib (disodium hexahydrate)
|
Ferrocenylmethyl methacrylate, 95% (NMR), contains Ionol(R) 46 (Raschig GmbH) as inhibitor
|
Formamide, N-[2,3-dichloro-6-[(2,4-dinitrophenyl)thio]phenyl]-
|
Fmoc-Gly-NH-CH2-O-(S)-isobutane-Cbz
|
Fmoc-L-Orn(Mmt)-OH
|
Furan-2-yl{5-hydroxy-4-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-yl}methanone
|
Fluorescein-CM2
|
Fluorescein-diphosphat (ammonium)
|
Frovatriptan-d3 (succinate)
|
Flavanthrin
|
Fura Red AM
|
Fmoc-PEG4-GGFG-CH2-O-CH2-Cbz
|
Fgfr4-IN-8
|
Furan, 2,5-bis[1-(2-furanyl)-1-methylethyl]-
|
FBPase-IN-2
|
Folate-PEG3-Propargyl
|
Fabp4/5-IN-4
|
Fmoc-N-propargyl-MPBA
|
Fmoc-1,3-dihydro-2h-isoindole-2-carboxylic acid
|
Fulvotomentoside B
|
Fmoc-D-Phg(4-NO2)-OH
|
Fludrocortisone-d2
|
Fmoc-N-Me-D-Asn-OH
|
Fmoc-Ser(tBu)-OH-15N
|
Flubendiamide D3
|
Foslevcromakalim
|
Ferrocene, 1,1'-bis(1-oxobutyl)-
|
Fmoc-Thr(tBu)-OH-13C4,15N
|
Fmoc-2-trifluoromethyl-D-homophenylalanine
|
Flurbiprofen acyl-|A-D-glucuronide-d3
|
Ferrocene, 1,1'-bis[(2R,5R)-2,5-diethyl-1-phospholanyl]-
|
Fludrocortisone acetate-d5
|
Fmoc-Trp(Boc)-OH-13C11,15N2
|
Fibrinogen-Binding Peptide 137235-80-4(fb-acetate)
|
Fmoc-Gly-Gly-Phe-Gly-CH2-O-CH2-Gly-CH2-O-CH2-Cbz
|
Fluticasone-d3 17beta-Carboxylic Acid
|
For-Met-Ala-Ser
|
Fmoc-Aad-OtBu
|
Frovatriptan-d3 (hydrochloride)
|
Fluorescent HIV Substrate
|
Fmoc-DL-citrulline
|
Fruf(b2-1)Fruf(b2-1)Fruf(b2-1)Fruf(b2-1)Fruf(b2-1)Fruf(b2-1)Fruf(b2-1)Fruf(b2-1)Fruf(b2-1)Fruf(b2-1a
|
FXIa-IN-13
|
Fos-choline-14
|
Fmoc-D-Asp-OFm
|
Flt3-IN-11
|
Folic acid (disodium)
|
Fgfr4-IN-7
|
Fluorescein-NAD+
|
Fmoc-Thr(POH)-OH
|
FAM-DEALA-Hyp-YIPD
|
Fluorosulfonyldifluoroacetic acid silver(I) salt
|
Fmoc-2-methyl-D-homophenylalanine
|
Fluo-4FF AM
|
Fmoc-alpha-methyl-L-Asp
|
For-DL-Met-DL-Phe-DL-Met-OH
|
Furan, 2,2'-(1-methylethylidene)bis[5-[1-(2-furanyl)-1-methylethyl]-
|
Fosravuconazole L-lysine ethanolate
|
Fmoc-Sec(Trt)-OH
|
Fmoc-Thr(GalNAc(Ac)3-b-D)-OH
|